Cas no 2736-40-5 (2-ethylbutanoyl chloride)
2-Ethylbutanoyl chloride (C6H11ClO) is a versatile acyl chloride derivative used primarily as an intermediate in organic synthesis. Its branched alkyl structure enhances reactivity in acylation reactions, making it valuable for introducing the 2-ethylbutanoyl moiety into target molecules. The compound exhibits favorable stability under controlled conditions and is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity with nucleophiles, such as amines and alcohols, enables efficient production of amides, esters, and other functionalized compounds. Proper handling under inert atmospheres is recommended due to its moisture sensitivity. The product is typically supplied in high purity to ensure consistent performance in demanding applications.
2-ethylbutanoyl chloride structure
Product Name:2-ethylbutanoyl chloride
CAS No:2736-40-5
MF:C6H11ClO
MW:134.603941202164
MDL:MFCD00018812
CID:43368
PubChem ID:24849678
Update Time:2025-05-27
2-ethylbutanoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylbutyryl chloride
- 2-ethylbutanoyl chloride
- 2-Ethylbutyroyl chloride
- Butanoyl chloride,2-ethyl
- Butyryl chloride,2-ethyl
- chlorure d'acide ethyl-2 butyrique
- diethylacetic acid chloride
- diethylacetyl chloride
- pentane-3-carboxylic acid chloride
- Butyrylchloride, 2-ethyl- (6CI,7CI,8CI)
- NSC 8757
- a-Ethylbutyryl chloride
- 2-Ethylbutyrylchloride
- STR03106
- 2-Ethylbutyryl chloride, 97%
- 2-ethyl butanoyl chloride
- W-109819
- 2-ethyl-n-butanoyl chloride
- MFCD00018812
- J-802080
- NS00028289
- Butanoyl chloride, 2-ethyl-
- NSC-8757
- AKOS009158642
- Butyryl chloride, 2-ethyl-
- 2736-40-5
- 2-ethyl-butyryl chloride
- EINECS 220-359-9
- diethylacetylchloride
- SCHEMBL176693
- 3-trimethylsilyl-2-propyne-1-ol
- NSC8757
- DTXSID2062616
- F2190-0017
- FT-0612268
- SY106434
- G77440
- DB-047211
- DTXCID9037666
- 220-359-9
-
- MDL： MFCD00018812
- Inchi： 1S/C6H11ClO/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3
- InChI Key： SMUKODJVMQOSAB-UHFFFAOYSA-N
- SMILES： ClC(C(CC)CC)=O
Computed Properties
- Exact Mass: 134.05000
- Monoisotopic Mass: 134.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.982 g/mL at 25 °C(lit.)
- Boiling Point: 137-139 °C(lit.)
- Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
- Refractive Index: n20/D 1.425(lit.)
- Water Partition Coefficient: Reacts with water.
- PSA: 17.07000
- LogP: 2.18800
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
2-ethylbutanoyl chloride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H226-H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 2920 8/PG 2
- WGK Germany：3
- Hazard Category Code： 10-34
- Safety Instruction： S16-S26-S27-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R10; R34
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Storage Condition：Flammable area
2-ethylbutanoyl chloride Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
2-ethylbutanoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04448-25ml |
2-ethylbutanoyl chloride |
2736-40-5 | 97% | 25ml |
¥719.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04448-5ml |
2-ethylbutanoyl chloride |
2736-40-5 | 97% | 5ml |
¥184.0 | 2024-07-18 | |
| TRC | E200911-100mg |
2-Ethylbutyryl Chloride |
2736-40-5 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E200911-500mg |
2-Ethylbutyryl Chloride |
2736-40-5 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E200911-1g |
2-Ethylbutyryl Chloride |
2736-40-5 | 1g |
$ 80.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 157430-5ML |
2-ethylbutanoyl chloride |
2736-40-5 | 5ml |
¥432.52 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 157430-25ML |
2-ethylbutanoyl chloride |
2736-40-5 | 25ml |
¥865.02 | 2023-12-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GI186-1g |
2-ethylbutanoyl chloride |
2736-40-5 | 99% | 1g |
￥146.0 | 2022-07-28 | |
| abcr | AB133419-25 g |
2-Ethylbutyryl chloride, 99%; . |
2736-40-5 | 99% | 25g |
€119.00 | 2023-05-10 | |
| abcr | AB133419-100 g |
2-Ethylbutyryl chloride, 99%; . |
2736-40-5 | 99% | 100g |
€295.00 | 2023-05-10 |
2-ethylbutanoyl chloride Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:2736-40-5)
Order Number:SFD1770
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2736-40-5)2-ethylbutyryl chloride
Order Number:sfd17298
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
2-ethylbutanoyl chloride Related Literature
-
Lin Liu,Mengyuan Pang,Hongting Chen,Guorui Fu,Baoning Li,Xingqiang Lü,Lei Wang J. Mater. Chem. C 2017 5 9021
-
Cheng-Ming Chu,Ming-Shiu Hung,Min-Tsang Hsieh,Chun-Wei Kuo,Suja T. D.,Jen-Shin Song,Hua-Hao Chiu,Yu-Sheng Chao,Kak-Shan Shia Org. Biomol. Chem. 2008 6 3399
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3. Carbanion rearrangements. Collision-induced dissociations of tertiary carbanions derived from alkyl estersRoger N. Hayes,John H. Bowie J. Chem. Soc. Perkin Trans. 2 1986 1827
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4. Relative reactivities of acyl chlorides in the Friedel–Crafts acylation of benzene and mesityleneP. H. Gore,J. A. Hoskins Chem. Commun. (London) 1966 835b
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